Cas no 442910-92-1 (7-fluoro-5-methyl-2,3-dihydro-1H-indole-2,3-dione)

7-fluoro-5-methyl-2,3-dihydro-1H-indole-2,3-dione Properties

Names and Identifiers

• 7-Fluoro-5-methylisatin
• 7-fluoro-5-methyl-1H-indole-2,3-dione
• 7-fluoro-5-methylindoline-2,3-dione
• 7-Fluoro-5-methyl Isatin
• 7-fluoranyl-5-methyl-1H-indole-2,3-dione
• Z247609762
• DTXSID90588504
• G21173
• SCHEMBL3737886
• 1H-Indole-2,3-dione, 7-fluoro-5-methyl-
• AKOS000145061
• A826531
• PLDJBBLAQSTSKA-UHFFFAOYSA-N
• SB65852
• 442910-92-1
• EN300-36028
• 7-fluoro-5-methyl-2,3-dihydro-1H-indole-2,3-dione
• 7-fluoro-5-methyl-1H-Indole-2,3-dione
• +Expand

• InChIKey： PLDJBBLAQSTSKA-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H6FNO2/c1-4-2-5-7(6(10)3-4)11-9(13)8(5)12/h2-3H,1H3,(H,11,12,13)
• SMILES： CC1=CC2=C(C(=C1)F)NC(=O)C2=O

Computed Properties

• Exact Mass: 179.03800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 179.03825660g/mol
• Heavy Atom Count: 13
• Complexity: 266
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Tautomer Count: 14
• Surface Charge: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• LogP: 1.40690
• PSA: 46.17000
• Refractive Index: 1.574
• Boiling Point: No data available
• Melting Point: No data available
• Vapor Pressure: No data available
• Flash Point: No data available
• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3